3-Benzyl-1,2,4-oxadiazol-5-amine

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 3-benzyl-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C9H9N3O/c10-9-11-8(12-13-9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,11,12)
• InChI Key: TZWLFNFEEJRCOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NOC(=N2)N

Description

3-Benzyl-1,2,4-oxadiazol-5-amine is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 60 g. (0.22 moles) of 3-(phenylmethyl)-5-trichloromethyl-1,2,4-oxadiazole and 50 ml. of ether are added dropwise with stirring into 100 ml. of liquid ammonia and stirred for an additional hour. The ammonia and ether are evaporated, the residue is treated with a little water and filtered under suction. 33.3 g. of 5-amino-3-(phenylmethyl)-1,2,4-oxadiazole are obtained, m.p. 142°-145°. After recrystallization from ethanol the compound melts at 145°-146°.